Cas no 852180-76-8 ({4-2-(Morpholin-4-yl)ethoxyphenyl}methanol)

• Product Name: {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol
• CAS No: 852180-76-8
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 719838
• PubChem ID: 7060580
• Update Time: 2025-10-29

{4-2-(Morpholin-4-yl)ethoxyphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-[2-(4-morpholinyl)ethoxy]-
• [4-(2-Morpholin-4-ylethoxy)phenyl]methanol
• [4-(2-morpholin-4-yl-ethoxy)-phenyl]-methanol
• [4-(2-morpholinoethoxy)phenyl]methanol
• DTXSID20427639
• 4-[2-(Morpholin-4-yl)ethoxy]benzyl alcohol
• J-502751
• 852180-76-8
• DB-076284
• LZRLXLXSGAEQLA-UHFFFAOYSA-N
• SCHEMBL2249548
• CS-0357220
• {4-[2-(Morpholin-4-yl)ethoxy]phenyl}methanol
• MFCD07368553
• MS-22312
• (4-(2-Morpholinoethoxy)phenyl)methanol
• AKOS000249707
• {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol

• Inchi： 1S/C13H19NO3/c15-11-12-1-3-13(4-2-12)17-10-7-14-5-8-16-9-6-14/h1-4,15H,5-11H2
• InChI Key： LZRLXLXSGAEQLA-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC(CO)=CC=2)CC1

Computed Properties

• Exact Mass: 237.13600
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 0°C
• Boiling Point: 0°C
• Flash Point: 0°C
• Refractive Index: 1.542
• PSA: 41.93000
• LogP: 0.82780
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

{4-2-(Morpholin-4-yl)ethoxyphenyl}methanol Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol

Introduction to {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol and Its Significance in Modern Chemical Research

{4-2-(Morpholin-4-yl)ethoxyphenyl}methanol, a compound with the CAS number 852180-76-8, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound has garnered attention in recent years due to its unique structural features and potential applications in drug development. The presence of a morpholine moiety and an ethoxyphenyl group suggests a rich chemical diversity that can be leveraged for various biochemical interactions.

The molecular structure of {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol is characterized by its aromatic ring system combined with functional groups that enhance its reactivity and binding affinity. The morpholine ring, known for its ability to form stable hydrogen bonds, contributes to the compound's solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. This feature is particularly relevant in the context of developing new therapeutic agents that require efficient absorption and distribution within biological systems.

In the realm of pharmaceutical research, the ethoxyphenyl group adds another layer of complexity, offering opportunities for selective interactions with biological targets. Recent studies have highlighted the potential of such compounds in modulating enzyme activity and receptor binding. For instance, derivatives of {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol have been explored for their role in inhibiting specific kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

One of the most intriguing aspects of this compound is its versatility in chemical synthesis. Researchers have utilized {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol as a building block for more complex molecules, demonstrating its utility in constructing novel drug candidates. The ease with which this compound can be modified allows for the exploration of diverse chemical spaces, enabling the discovery of new pharmacophores with enhanced therapeutic profiles.

The pharmacological potential of {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol has been further investigated through computational modeling and experimental validation. Studies have shown that the compound exhibits promising binding affinities to various biological targets, including proteins and nucleic acids. These findings suggest that {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol could serve as a lead compound for the development of targeted therapies.

Moreover, the compound's stability under various conditions makes it suitable for industrial applications, particularly in pharmaceutical manufacturing. Its resistance to degradation ensures consistent quality throughout the synthesis process, which is crucial for maintaining the efficacy of final drug products. This stability is attributed to the robust nature of its molecular framework, which includes multiple aromatic and heterocyclic rings that provide structural integrity.

Recent advancements in green chemistry have also highlighted the environmental benefits of using {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol in synthetic processes. Researchers have developed sustainable methods for its production, minimizing waste and reducing the use of hazardous reagents. These efforts align with global initiatives to promote eco-friendly practices in chemical manufacturing, ensuring that innovative compounds like this one are developed responsibly.

The future prospects of {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol are vast, with ongoing research exploring its potential in areas such as neurodegenerative diseases and infectious disorders. The compound's ability to interact with multiple biological targets makes it a valuable asset in drug discovery pipelines. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile compound.

In conclusion, {4-2-(Morpholin-4-yl)ethoxyphenyl}methanol (CAS no 852180-76-8) stands out as a significant compound in modern chemical research due to its unique structural features and broad range of potential applications. Its role in pharmaceutical development underscores the importance of innovative compounds like this one in addressing complex medical challenges. As research progresses, we can expect to see further advancements that will solidify its position as a cornerstone in medicinal chemistry.